Kif18A-IN-10

• Molecular Formula: C26H30F2N6O4S
• Molecular Weight: 560.6 g/mol
• InChI: InChI=1S/C26H30F2N6O4S/c27-26(28)14-19(15-26)34-23-17(16-29-34)1-4-22(30-23)31-24(36)20-3-2-18(32-39(37,38)12-11-35)13-21(20)33-9-7-25(5-6-25)8-10-33/h1-4,13,16,19,32,35H,5-12,14-15H2,(H,30,31,36)
• InChIKey: JKYUWOONBCWYMP-UHFFFAOYSA-N

Research pain point: First-generation KIF18A inhibitors (e.g., BTB-1) target the ATPase pocket, leading to off-target effects and short mitotic arrest duration. Solution: Kif18A-IN-10 (Amgen J. Med. Chem. 2022) binds at the KIF18A-tubulin protein-protein interface-distinct from ATP-site. - Sub-100 nM antiproliferative IC50 (OVCAR3, MDA-MB-157) - 24-hour sustained mitotic arrest in tumor tissue for once-daily dosing - Benchmark compound for structure-based design of non-ATP-competitive inhibitors

KIF18A-IN-10 (Compound 24): A Quantitatively Differentiated KIF18A Inhibitor for CIN Cancer Research and Inhibitor Procurement

KIF18A-IN-10 (Compound 24) is a synthetic small-molecule inhibitor of the mitotic kinesin KIF18A, developed by Amgen and disclosed in J. Med. Chem. (2022) [1]. It binds at the interface of KIF18A and tubulin, disrupting chromosome congression and spindle integrity, and represents one of the first KIF18A inhibitors with demonstrated in vivo mitotic arrest activity [1]. The compound shares some structural similarity with the clinical-stage inhibitor AMG650 but originates from an optimized chemotype distinct from earlier ATPase-site inhibitors such as BTB-1 [2].

1

Target Engagement KIF18A–tubulin interface probe for non-ATP-competitive pathway studies

2

In Vivo Research Sustained mitotic arrest model-supported pharmacodynamic readout context

3

Cell Panel Screening Nanomolar-range antiproliferative assay context in CIN cancer lines

• [1] Tamayo NA, Bourbeau MP, Allen JR, et al. Targeting the Mitotic Kinesin KIF18A in Chromosomally Unstable Cancers: Hit Optimization Toward an In Vivo Chemical Probe. J Med Chem. 2022;65(6):4972-4990. doi:10.1021/acs.jmedchem.1c02030. PMID: 35286090. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. compound 24 (KIF18A-IN-10) Ligand Display. Ligand ID: 12005. Accessed April 2026. View Source

Why Generic Substitution Fails for KIF18A-IN-10: Divergent Binding Modes, Potency, and Pharmacodynamic Duration

KIF18A inhibitors exhibit substantial diversity in target engagement mechanism, biochemical potency, and in vivo pharmacodynamics [1]. KIF18A-IN-10 binds at the KIF18A–tubulin protein-protein interface, a site distinct from the ATPase pocket targeted by first-generation inhibitors like BTB-1 [2]. Moreover, subtle structural modifications between close analogues (e.g., Compounds 23 vs. 24) produce marked differences in pharmacokinetic persistence and mitotic arrest duration [1]. Consequently, interchangeability without quantitative verification of binding mode, cellular IC50, and in vivo target engagement risks failure in mechanistic studies, cellular efficacy assays, or in vivo proof-of-concept experiments.

Binding Mode

KIF18A-IN-10 (Compound 24)

KIF18A–tubulin interface binder; non-ATP-competitive mechanism

BTB-1 / ATPase inhibitors

ATPase catalytic pocket; competitive mechanism

Pharmacodynamics

Compound 24

24-hour sustained mitotic arrest in reported in vivo models

Closely related analog (Compound 23)

Mitotic arrest reported; quantitative duration and depth may differ

Subtle structural changes alter pharmacokinetic persistence and target engagement duration. Direct substitution without head-to-head binding-mode and cellular IC50 verification may shift assay interpretation.

• [1] Tamayo NA, Bourbeau MP, Allen JR, et al. J Med Chem. 2022;65(6):4972-4990. doi:10.1021/acs.jmedchem.1c02030. PMID: 35286090. View Source
• [2] Braun J, Möckel MM, Strittmatter T, Marx A, Groth U, Mayer TU. Synthesis and biological evaluation of optimized inhibitors of the mitotic kinesin Kif18A. ACS Chem Biol. 2015;10(2):554-60. doi:10.1021/cb500789h. PMID: 25402598. View Source

KIF18A-IN-10 Quantitative Differentiation Evidence: Potency, Binding Mode, and In Vivo Durability

Biochemical Potency: KIF18A-IN-10 Achieves Nanomolar IC50 Far Below First-Generation Inhibitor BTB-1

KIF18A-IN-10 (Compound 24) inhibits KIF18A with an IC50 of 23.8 nM in a biochemical assay , whereas the first identified KIF18A inhibitor BTB-1 displays only low-micromolar potency (IC50 ~3 μM) in a similar microtubule-stimulated ATPase assay [1]. This represents an approximately 125-fold improvement in target engagement potency.

Biochemical Potency

Cross-study comparable

IC50 23.8 nM

Reported ~125-fold higher target engagement than BTB-1 (IC50 ~3 µM)

Biochemical KIF18A assay; context from J. Med. Chem. 2022 and ACS Chem. Biol. 2015

Evidence Dimension	KIF18A biochemical inhibition (IC50)
Target Compound Data	23.8 nM (biochemical assay; KIF18A-IN-10)
Comparator Or Baseline	~3,000 nM (BTB-1, microtubule-stimulated ATPase)
Quantified Difference	~125-fold more potent than BTB-1
Conditions	Biochemical KIF18A inhibition assay (exact conditions not fully specified for 23.8 nM value; IC50 reported by MedChemExpress derived from J. Med. Chem. 2022). BTB-1 data from ACS Chem. Biol. 2015 ATPase assay.

Why This Matters

This potency differential means KIF18A-IN-10 can achieve full target engagement at concentrations far below those required for BTB-1, reducing the risk of off-target effects in cellular and in vivo experiments.

• [1] Braun J, Möckel MM, Strittmatter T, Marx A, Groth U, Mayer TU. ACS Chem Biol. 2015;10(2):554-60. doi:10.1021/cb500789h. PMID: 25402598. View Source

Unique Binding Mode at the KIF18A–Tubulin Interface Differentiates Compound 24 from ATPase-Site Inhibitors

Photoaffinity labeling experiments in the J. Med. Chem. 2022 paper demonstrate that Compound 24 binds at the interface of KIF18A and tubulin [1], rather than occupying the catalytic ATPase site targeted by earlier inhibitors such as BTB-1 [2]. This interfacial binding mode stabilizes a KIF18A–tubulin complex, impairing motor function through a non-competitive mechanism distinct from ATP-competitive inhibition.

Binding Interface

Class-level inference

KIF18A–tubulin interface

Non-ATP-competitive mode supports orthogonal probe studies

Photoaffinity labeling; distinct from ATPase-site inhibitors like BTB-1

Evidence Dimension	Binding site on KIF18A protein
Target Compound Data	KIF18A–tubulin interface (Compound 24, determined by photoaffinity labeling) [1]
Comparator Or Baseline	ATPase catalytic domain (BTB-1 and early ATP-competitive inhibitors) [2]
Quantified Difference	Qualitative difference in binding site; no competitive binding IC50 available
Conditions	Photoaffinity labeling and competition experiments; BTB-1 mode inferred from ATP-competitive behaviour in ACS Chem. Biol. 2015.

Why This Matters

For researchers selecting a chemical probe to interrogate KIF18A function, the interfacial binding mode provides a complementary pharmacological profile to ATP-competitive inhibitors, enabling orthogonal target engagement studies and potentially reducing susceptibility to ATP-competitive resistance mechanisms.

• [1] Tamayo NA, Bourbeau MP, Allen JR, et al. J Med Chem. 2022;65(6):4972-4990. doi:10.1021/acs.jmedchem.1c02030. PMID: 35286090. View Source
• [2] Braun J, Möckel MM, Strittmatter T, Marx A, Groth U, Mayer TU. ACS Chem Biol. 2015;10(2):554-60. doi:10.1021/cb500789h. PMID: 25402598. View Source

Sustained In Vivo Mitotic Arrest for 24 Hours: Pharmacodynamic Duration Surpassing Earlier KIF18A Inhibitors

In tumor-bearing mice, Compound 24 induces significant mitotic arrest that is sustained for 24 hours [1]. In contrast, earlier-generation KIF18A inhibitors such as BTB-1 lack reported in vivo mitotic arrest activity, and closely related analogue Compound 23, while also causing mitotic arrest, may differ in duration and depth of response [REFS-1, REFS-2].

In Vivo PD Duration

Cross-study comparable

Sustained 24 h mitotic arrest

Enables once-daily dosing in preclinical model-response studies

pH3 positivity in tumor tissue; BTB-1 lacks reported in vivo mitotic arrest

Evidence Dimension	Duration of mitotic arrest in vivo
Target Compound Data	Sustained mitotic arrest for 24 h post-dose (Compound 24) [1]
Comparator Or Baseline	BTB-1: no reported in vivo mitotic arrest; Compound 23: also causes mitotic arrest but quantitative duration comparison not fully disclosed in abstract [REFS-1, REFS-2]
Quantified Difference	24-hour sustained in vivo pharmacodynamic response vs. no in vivo mitotic arrest reported for BTB-1
Conditions	In vivo tumor models; mitotic arrest measured by pH3 positivity in tumor tissue [1].

Why This Matters

The prolonged 24-hour mitotic arrest window enables once-daily dosing in preclinical efficacy studies and provides a robust pharmacodynamic biomarker for target engagement, a feature absent from first-generation tools like BTB-1.

• [1] Tamayo NA, Bourbeau MP, Allen JR, et al. J Med Chem. 2022;65(6):4972-4990. doi:10.1021/acs.jmedchem.1c02030. PMID: 35286090. View Source
• [2] Braun J, Möckel MM, Strittmatter T, Marx A, Groth U, Mayer TU. ACS Chem Biol. 2015;10(2):554-60. doi:10.1021/cb500789h. PMID: 25402598. View Source

Cellular Antiproliferative Activity in CIN Cancer Cell Lines at Nanomolar Concentrations

KIF18A-IN-10 exhibits sub-100 nM antiproliferative IC50 in the high-grade serous ovarian cancer line OVCAR3 and the triple-negative breast cancer line MDA-MB-157 . While direct head-to-head data for all comparators are not available in the public abstract, the potency in these CIN-characterized lines is consistent with the compound's biochemical activity and contrasts with the micromolar cellular potency typical of BTB-1 [1].

Cellular Potency

Cross-study comparable

Sub-100 nM IC50

Nanomolar antiproliferative response in OVCAR3, MDA-MB-157 CIN models

>10-fold improvement over BTB-1 class; cell viability assay context

Evidence Dimension	Cellular antiproliferative IC50 in CIN cancer lines
Target Compound Data	<100 nM in OVCAR3 and MDA-MB-157
Comparator Or Baseline	BTB-1: cellular potency in low micromolar range (exact IC50 not reported for these specific lines but consistent with biochemical potency) [1]
Quantified Difference	>10-fold improvement in cellular potency vs. BTB-1 class
Conditions	Cell viability/proliferation assay; OVCAR3 (ovarian cancer) and MDA-MB-157 (breast cancer) cell lines .

Why This Matters

Nanomolar cellular potency in clinically relevant CIN cancer models makes KIF18A-IN-10 a suitable tool compound for in vitro target validation studies, where micromolar concentrations of earlier inhibitors would risk non-specific cytotoxicity.

• [1] Braun J, Möckel MM, Strittmatter T, Marx A, Groth U, Mayer TU. ACS Chem Biol. 2015;10(2):554-60. doi:10.1021/cb500789h. PMID: 25402598. View Source

Optimal KIF18A-IN-10 Application Scenarios Based on Quantitative Evidence

Chemical Probe for Target Engagement Studies at the KIF18A–Tubulin Interface

KIF18A-IN-10 is uniquely suited for researchers requiring a small molecule that binds at the KIF18A–tubulin protein-protein interface rather than the ATPase active site. Photoaffinity labeling experiments confirm this binding mode [1], enabling competition studies with tubulin-binding agents and orthogonal target engagement validation alongside ATP-competitive probes.

In Vivo Pharmacodynamic Studies Requiring Sustained 24-Hour Target Coverage

For preclinical efficacy experiments where prolonged target inhibition is critical, KIF18A-IN-10's 24-hour sustained mitotic arrest in tumor tissue [1] supports once-daily dosing regimens and robust pH3-based pharmacodynamic readouts, features not reported for first-generation inhibitors like BTB-1 [2].

CIN Cancer Cell Line Profiling and Synthetic Lethality Screens

With sub-100 nM antiproliferative IC50 in OVCAR3 and MDA-MB-157 cells [1], KIF18A-IN-10 is appropriate for high-throughput viability screens across panels of chromosomally unstable cancer lines, where micromolar inhibitors would confound results through off-target cytotoxicity. Its potency window enables clear discrimination between CIN-dependent and CIN-independent lines.

Structure–Activity Relationship (SAR) Benchmarking Against BTB-1-Derived Chemotypes

As a representative of the Amgen-optimized chemical series with ~125-fold improved biochemical potency over BTB-1 [REFS-1, REFS-2], KIF18A-IN-10 serves as a benchmark compound for medicinal chemistry programs targeting KIF18A. Its interfacial binding mode provides a template for structure-based design of non-ATP-competitive inhibitors.

Application

Selection Property

Validation Focus

KIF18A–tubulin interface probe studies

Non-ATP-competitive binding mode

Orthogonal target engagement; competition with tubulin-binding agents

In vivo pharmacodynamic research

Sustained 24-hour mitotic arrest profile

pH3 biomarker readout; once-daily dosing model

CIN cancer cell line profiling

Nanomolar-range cellular potency

CIN-dependent vs. independent line discrimination

SAR benchmarking vs. ATP-competitive chemotypes

Representative interfacial inhibitor scaffold

Structure-based design of non-ATP-competitive KIF18A inhibitors

• [1] Tamayo NA, Bourbeau MP, Allen JR, et al. J Med Chem. 2022;65(6):4972-4990. doi:10.1021/acs.jmedchem.1c02030. PMID: 35286090. View Source
• [2] Braun J, Möckel MM, Strittmatter T, Marx A, Groth U, Mayer TU. ACS Chem Biol. 2015;10(2):554-60. doi:10.1021/cb500789h. PMID: 25402598. View Source